Cas no 746651-77-4 (2-Bromo-4'-cyanobenzophenone)

• Product Name: 2-Bromo-4'-cyanobenzophenone
• CAS No: 746651-77-4
• MF: C₁₄H₈BrNO
• MW: 286.123422622681
• CID: 979725
• PubChem ID: 24722737
• Update Time: 2025-04-19

2-Bromo-4'-cyanobenzophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4'-cyanobenzophenone
• 4-(2-bromobenzoyl)benzonitrile
• MFCD00672019
• DTXSID40641431
• 2-bromo-4'-cyanobenzophenone, AldrichCPR
• 746651-77-4
• AKOS016017771

• MDL： MFCD00672019
• Inchi： 1S/C14H8BrNO/c15-13-4-2-1-3-12(13)14(17)11-7-5-10(9-16)6-8-11/h1-8H
• InChI Key： QDUFXCOYFONVNX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 284.97900
• Monoisotopic Mass: 284.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.55178

2-Bromo-4'-cyanobenzophenone Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones